Cas no 204259-62-1 (n-Octadecyl-d37 Alcohol)

• Product Name: n-Octadecyl-d37 Alcohol
• CAS No: 204259-62-1
• MF: C₁₈H₃₈O
• MW: 307.721708774567
• CID: 254074
• PubChem ID: 102601765
• Update Time: 2025-05-20

n-Octadecyl-d37 Alcohol Chemical and Physical Properties

Names and Identifiers

• 1-Octadecan-1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-d37-ol(9CI)
• N-OCTADECYL-D37 ALCOHOL
• 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-heptatriacontadeuteriooctadecan-1-ol
• d37-octadecanol
• 204259-62-1
• 1-Hydroxyoctadecane-d37
• D98281
• CS-0343673
• HY-Y1809S
• n-Octadecyl-d37 Alcohol

• Inchi： 1S/C18H38O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h19H,2-18H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2
• InChI Key： GLDOVTGHNKAZLK-UQCHHHBTSA-N
• SMILES： OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 307.525
• Monoisotopic Mass: 307.525
• Isotope Atom Count: 37
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23000
• LogP: 6.24020

Additional information on n-Octadecyl-d37 Alcohol

Comprehensive Guide to n-Octadecyl-d37 Alcohol (CAS No. 204259-62-1): Properties, Applications, and Industry Insights

n-Octadecyl-d37 Alcohol, identified by its CAS No. 204259-62-1, is a deuterated form of stearyl alcohol, widely utilized in advanced research and industrial applications. This compound, featuring 37 deuterium atoms replacing hydrogen, offers unique isotopic properties that make it invaluable in NMR spectroscopy, pharmaceutical research, and material science. Its molecular stability and labeling precision have positioned it as a critical tool for scientists exploring metabolic pathways, lipid dynamics, and deuterium labeling techniques.

The growing demand for deuterated compounds like n-Octadecyl-d37 Alcohol is driven by their role in drug development and biochemical assays. Recent trends highlight its use in stable isotope probing (SIP) to track molecular interactions without altering natural behaviors—a hot topic in cancer research and neurodegenerative disease studies. Researchers frequently search for "deuterated alcohol applications" or "CAS 204259-62-1 solubility," reflecting its relevance in experimental design.

From a chemical perspective, n-Octadecyl-d37 Alcohol exhibits high purity (>98%) and low reactivity, making it ideal for liposome formulations and surfactant studies. Its compatibility with organic solvents and thermal stability up to 200°C aligns with industrial needs for high-performance lubricants and coatings. Manufacturers increasingly adopt deuterated analogs to enhance product longevity, as seen in queries like "deuterium-labeled stabilizers."

Environmental and safety considerations further elevate the compound's profile. Unlike conventional isotopes, n-Octadecyl-d37 Alcohol minimizes ecological impact due to its non-radioactive nature, addressing concerns around "green chemistry alternatives." Regulatory databases confirm its compliance with REACH and FDA guidelines for research use, a key factor for laboratories prioritizing sustainable lab practices.

Innovations in deuterium chemistry continue to expand its utility. Recent patents describe its incorporation into OLED materials for improved electron mobility, while proteomics studies leverage its isotopic signature for mass spectrometry accuracy. These advancements respond to trending searches such as "CAS 204259-62-1 in nanotechnology" and "deuterated alcohols in diagnostics," underscoring its interdisciplinary appeal.

For procurement, technical specifications like melting point (58-60°C) and molecular weight (287.6 g/mol) are critical. Suppliers emphasize batch-to-batch consistency, particularly for GMP-grade applications. Analytical certificates often include HPLC and GC-MS data, ensuring compliance with ISO 9001 standards—a detail frequently queried by quality control teams.

In summary, n-Octadecyl-d37 Alcohol (CAS No. 204259-62-1) bridges cutting-edge science and industrial innovation. Its versatility across life sciences, electronics, and green technology sectors solidifies its status as a cornerstone of modern chemistry. As research into isotope effects deepens, this compound will remain pivotal in answering tomorrow's scientific challenges.